Cas no 2034301-71-6 (1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine
• CAS No: 2034301-71-6
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.431342840195
• CID: 5332383
• Update Time: 2025-10-29

1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine
• 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-2-(1-methylpyrazol-4-yl)piperidine
• 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine

• Inchi： 1S/C17H21N3O4S/c1-19-12-13(11-18-19)15-4-2-3-7-20(15)25(21,22)14-5-6-16-17(10-14)24-9-8-23-16/h5-6,10-12,15H,2-4,7-9H2,1H3
• InChI Key： JYEBNNQMCGUMTE-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCCCC1C1C=NN(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 567
• XLogP3: 1.5
• Topological Polar Surface Area: 82

Additional information on 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine

1-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine

The compound 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine (CAS No. 2034301-71-6) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and advanced materials science. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

At its core, this molecule combines a benzodioxine moiety with a sulfonyl group and a piperidine ring, creating a structure that exhibits remarkable stability and reactivity. The benzodioxine component contributes to the molecule's aromaticity and electron-donating properties, while the sulfonyl group enhances its ability to participate in various chemical reactions. The piperidine ring adds flexibility and functionality, enabling the compound to interact with a wide range of biological targets.

Recent studies have highlighted the compound's potential as a modulator of cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. Researchers have demonstrated that this molecule can inhibit key enzymes involved in the production of pro-inflammatory cytokines, offering a novel approach to treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to modulate signaling pathways associated with tumor growth and metastasis has positioned it as a promising candidate for anti-cancer therapies.

The synthesis of 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The reaction sequence typically begins with the preparation of the benzodioxine derivative, followed by sulfonation to introduce the sulfonyl group. This is then coupled with the piperidine ring through a series of nucleophilic substitutions or coupling reactions, ensuring high yields and purity.

In terms of applications, this compound has shown particular promise in the development of targeted drug delivery systems. Its unique chemical properties allow it to serve as a carrier for therapeutic agents, enhancing their bioavailability and reducing systemic toxicity. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in nanotechnology and materials science.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying this compound's biological activity. Using advanced molecular modeling techniques, researchers have been able to predict its binding affinities to various protein targets with high accuracy. These insights have not only improved our understanding of its pharmacological properties but also guided the design of more potent analogs.

Despite its immense potential, the development of this compound into clinical applications requires further investigation into its safety profile and pharmacokinetics. Ongoing studies are focused on optimizing its stability in physiological conditions and minimizing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process and bring this promising molecule closer to clinical use.

In conclusion, 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine represents a significant advancement in modern organic chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a key player in the development of innovative therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, it is poised to make a lasting impact on various fields within science and medicine.